1-[(4-Methoxyphenyl)methoxy]butan-2-amine hydrochloride

• CAS No.: 1367768-24-8
• InChI Key: SNQGMGWLWSPOBD-UHFFFAOYSA-N

Description

1-[(4-Methoxyphenyl)methoxy]butan-2-amine hydrochloride is an organic compound that belongs to the class of amines It is characterized by the presence of a methoxyphenyl group attached to a butan-2-amine backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(4-Methoxyphenyl)methoxy]butan-2-amine hydrochloride typically involves the reaction of 4-methoxybenzyl chloride with butan-2-amine in the presence of a base such as sodium hydroxide. The reaction is carried out in an organic solvent like dichloromethane under reflux conditions. The product is then purified by recrystallization from an appropriate solvent.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to maximize the efficiency of the process, and the product is purified using techniques such as distillation and chromatography.

Chemical Reactions Analysis

Types of Reactions

1-[(4-Methoxyphenyl)methoxy]butan-2-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The methoxy group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Reagents like halogens (chlorine, bromine) and nucleophiles (amines, thiols) are used for substitution reactions.

Major Products Formed

Oxidation: Formation of 4-methoxybenzaldehyde or 4-methoxybenzoic acid.

Reduction: Formation of 4-methoxyphenylmethanol or 4-methoxyphenylethylamine.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

1-[(4-Methoxyphenyl)methoxy]butan-2-amine hydrochloride has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential effects on biological systems, including its interaction with enzymes and receptors.

Medicine: Explored for its potential therapeutic properties, including its use as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[(4-Methoxyphenyl)methoxy]butan-2-amine hydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. The exact mechanism depends on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

4-Methoxyphenethylamine: Shares the methoxyphenyl group but has a different backbone structure.

4-Methoxyamphetamine: Similar in structure but with different functional groups and biological activity.

4-Methoxybenzylamine: Contains the methoxyphenyl group but differs in the position and type of amine group.

Uniqueness

1-[(4-Methoxyphenyl)methoxy]butan-2-amine hydrochloride is unique due to its specific combination of functional groups and its potential applications in various fields. Its structure allows for diverse chemical modifications, making it a versatile compound for research and industrial purposes.